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Compound of Interest

Compound Name: Ethynylmagnesium Bromide

Cat. No.: B1587114 Get Quote

Introduction

Ethynylmagnesium bromide (HC≡CMgBr) is a highly reactive organometallic compound,

classified as a Grignard reagent, that serves as a cornerstone in modern organic synthesis.[1]

[2] Its utility lies in its function as a potent nucleophile and a strong base, enabling the

introduction of the ethynyl group (HC≡C-) into a wide array of molecular scaffolds.[3] This

capability is of paramount importance in the synthesis of complex organic molecules, including

pharmaceuticals, agrochemicals, and advanced materials.[2][4] This guide provides an in-depth

overview of its core properties, synthesis, handling protocols, and key applications for

researchers, scientists, and professionals in drug development.

Core Physical and Chemical Properties
Ethynylmagnesium bromide is typically handled as a solution, most commonly in

tetrahydrofuran (THF), where the solvent plays a crucial role in stabilizing the reagent.[1] It is a

colorless to pale yellow or brown liquid, highly sensitive to air and moisture.[5][6]

Table 1: Physical and Chemical Data for Ethynylmagnesium Bromide
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Property Value Citations

CAS Number 4301-14-8 [2][5]

Molecular Formula C₂HBrMg [2][5][7]

Linear Formula HC≡CMgBr [8]

Molecular Weight 129.24 g/mol [1][5][7]

Exact Mass 127.911194 g/mol [1]

Appearance
Colorless to yellow/brown/gray

liquid solution
[1][5]

Density
~0.94 g/mL at 25 °C (as a

0.5M solution in THF)
[1][5]

Flash Point -20 °F (-29 °C) [5]

Solubility

Soluble in tetrahydrofuran

(THF) and ether; reacts

violently with water.

[9]

Storage Conditions
2-8°C under an inert,

anhydrous atmosphere.
[5]

Spectroscopic Data
Spectroscopic analysis provides critical information for the identification and quality

assessment of Ethynylmagnesium Bromide solutions.

Table 2: Key Spectroscopic Signatures
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Spectroscopy Feature
Typical Range
/ Value

Significance Citations

Infrared (IR) ≡C-H Stretch ~3324 cm⁻¹

Strong, narrow

band

characteristic of

a terminal alkyne

C-H bond.

[1]

C≡C Stretch ~2126 cm⁻¹

Weak band

indicating the

carbon-carbon

triple bond.

[1]

≡C-H Bend 610 - 700 cm⁻¹

Bending vibration

of the terminal

alkyne C-H bond.

[1]

Mass

Spectrometry
Molecular Ion m/z 129

Corresponds to

the molecular

weight of the

compound.

[1]

Fragmentation
Loss of Br or

C₂H groups

Provides

diagnostic

information about

the compound's

structure.

[1]

Note on NMR Spectroscopy: Nuclear Magnetic Resonance (NMR) data for Grignard reagents

like ethynylmagnesium bromide are complex due to the Schlenk equilibrium, where the

reagent exists in equilibrium with diethylmagnesium and magnesium bromide. For this reason,

standard ¹H and ¹³C NMR spectra are not typically used for routine characterization.

Synthesis, Handling, and Experimental Protocols
Due to its reactive nature, ethynylmagnesium bromide must be prepared and handled under

strictly anhydrous and inert conditions.
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Experimental Protocol: Synthesis from Ethylmagnesium
Bromide and Acetylene
This protocol is adapted from established procedures for preparing molar solutions of

ethynylmagnesium bromide in THF.[10][11][12]

Reagents and Equipment:

Magnesium turnings

Ethyl bromide (anhydrous)

Anhydrous tetrahydrofuran (THF)

Acetylene gas, purified (passed through a cold trap and/or drying agent)

Three-neck round-bottom flask, dropping funnel, reflux condenser, gas inlet tube, and

mechanical stirrer

Inert gas supply (Nitrogen or Argon)

Methodology:

Apparatus Setup: Assemble a dry three-neck flask with a dropping funnel, reflux condenser,

and gas inlet. Ensure the entire system can be maintained under a positive pressure of inert

gas.

Preparation of Ethylmagnesium Bromide: Place magnesium turnings in the flask. Add a small

portion of a solution of ethyl bromide in anhydrous THF to initiate the reaction. Once initiated,

add the remaining ethyl bromide solution dropwise at a rate that maintains a gentle reflux.

After the addition is complete, continue to stir until the magnesium is consumed.[13]

Introduction of Acetylene: Cool the freshly prepared ethylmagnesium bromide solution to

approximately 10-15°C in an ice bath.[10]

Reaction: Introduce a steady stream of purified acetylene gas into the stirred Grignard

solution via the gas inlet tube. The reaction is exothermic and the flow rate should be
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controlled to maintain the temperature. The formation of the product is typically accompanied

by the evolution of ethane gas.[12]

Completion: Continue the acetylene addition for several hours to ensure complete

conversion. The resulting solution of ethynylmagnesium bromide is then ready for use.

Traditionally, an inverse addition (adding the alkylmagnesium halide to a saturated solution

of acetylene in THF) was used to minimize the formation of the dimagnesium bromide

byproduct.[10][12]

Workflow for Ethynylmagnesium Bromide Synthesis

Step 1: Prepare Ethylmagnesium Bromide

Step 2: Reaction with Acetylene

Mg turnings +
Ethyl Bromide +
Anhydrous THF

Reaction under
Inert Atmosphere

Bubble gas into
EtMgBr solution

(cooled, ~10-15°C)

Freshly prepared
EtMgBr solution

Purified
Acetylene Gas

Ethynylmagnesium Bromide
(HC≡CMgBr)

in THF Solution

Ethane byproduct evolves

Click to download full resolution via product page

Caption: A simplified workflow for the laboratory synthesis of ethynylmagnesium bromide.

Safety and Handling Protocols
Ethynylmagnesium bromide is a hazardous substance requiring stringent safety measures.

[9]

Water Reactivity: It reacts violently with water, releasing highly flammable acetylene gas,

which can ignite spontaneously.[1][7][9] All operations must be conducted under strictly

anhydrous conditions.
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Flammability: The reagent, particularly in its common THF solution, is highly flammable.[9] All

sources of ignition must be excluded from the handling area. Use non-sparking tools.[14]

Corrosivity: The compound causes severe skin burns and eye damage.[3][7] Appropriate

personal protective equipment (PPE), including chemical-resistant gloves, safety goggles,

and a lab coat, is mandatory.[15]

Air Sensitivity: It is sensitive to air and moisture and should be handled and stored under an

inert atmosphere (e.g., nitrogen or argon).[2][9]

Storage: Store in a tightly sealed container in a cool, dry, well-ventilated area designated for

flammable and water-reactive materials.[3][14] Solutions in THF may form explosive

peroxides over time and should be monitored.[9]

Reactivity and Synthetic Applications
The synthetic utility of ethynylmagnesium bromide stems from its dual reactivity as both a

strong nucleophile and a base.

As a Nucleophile

As a Base
Ethynylmagnesium

Bromide
(HC≡CMgBr)

Electrophiles
(e.g., Carbonyls, Epoxides)

Nucleophilic
Attack

Acidic Protons
(e.g., R-OH, R-NH2)

Proton
Abstraction

C-C Bond Formation
(Alkynylation)

Deprotonation
(Forms Acetylene Gas)

Click to download full resolution via product page

Caption: Dual reactivity pathways of ethynylmagnesium bromide as a nucleophile and a

base.

Key Reaction: Nucleophilic Addition to Carbonyls
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The most common application of ethynylmagnesium bromide is the 1,2-addition to aldehydes

and ketones to form propargyl alcohols.[1] This reaction is a reliable method for carbon-carbon

bond formation and installation of an alkyne moiety.

General Mechanism:

Nucleophilic Attack: The nucleophilic ethynyl carbon attacks the electrophilic carbonyl

carbon.

Intermediate Formation: A tetrahedral magnesium alkoxide intermediate is formed.

Aqueous Workup: Quenching the reaction with a mild acid (e.g., saturated aqueous

ammonium chloride) protonates the alkoxide to yield the final propargyl alcohol product.[12]

Caption: Mechanism of the nucleophilic addition of ethynylmagnesium bromide to a ketone.

Other Important Synthetic Applications
Synthesis of Terminal Alkynes: It reacts with electrophiles like trialkylsilyl chlorides to form

protected alkynes (e.g., ethynyltrimethylsilane).[1][10]

Enyne Cross-Metathesis: Serves as the alkyne component in reactions leading to

conjugated dienes.[5][6]

Heterocycle Synthesis: Used in the synthesis of valuable building blocks like ethynyl

aziridines.[1][5]

Materials Science: Employed to prepare alkyl(triethynyl)germanes, which are precursors for

materials with specific electronic or optical properties.[5][6]

Applications in Drug Development and Research
Ethynylmagnesium bromide is a vital tool for medicinal chemists and researchers in drug

discovery. The ethynyl group is a valuable pharmacophore found in numerous bioactive

molecules.

Natural Product Synthesis: It is used as a key reagent in the total synthesis of complex

natural products, such as the antibiotic (+)-4-demethoxydaunomycin.[5][6]
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Pharmaceutical Intermediates: It enables the ethynylation of chiral aldehydes, a crucial step

in building stereochemically complex drug candidates.[4][5]

Flow Chemistry: Its high reactivity makes it well-suited for use in flow microreactors, which

offer enhanced control and safety over highly exothermic reactions compared to traditional

batch processing.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1587114#fundamental-properties-of-
ethynylmagnesium-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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